Cas no 1953-02-2 (Tiopronin)

• Product Name: Tiopronin
• CAS No: 1953-02-2
• MF: C₅H₉NO₃S
• MW: 163.194860219955
• MDL: MFCD00004861
• CID: 42227
• PubChem ID: 24860692
• Update Time: 2026-02-02

Tiopronin Chemical and Physical Properties

Names and Identifiers

• Tiopronin
• A-MERCAPTOPROPIONYL GLYCINE
• ALPHA-MERCAPTO PROPIONYL GLYCINE
• N-(2-MERCAPTOPROPIONYL)GLYCINE
• Tiopronin, Vetranal
• TOPRONIN
• 2-MPG
• Capen
• Epatiol
• N-2-Mercaptopropionyl-glycine
• SF-572
• Sutilan
• Thiola
• Thiora
• Thiosol
• Tioglis
• Vincol
• alpha-Mercaptopropionyl glycine
• Tioproninhloride
• Acadione
• Captimer
• Thiopronine
• Mucolysin
• Tiopronine
• Thiopronin
• Thiolpropionamidoacetic acid
• Tiopronin (Thiola)
• 2-(2-sulfanylpropanoylamino)acetic acid
• Meprin (detoxicant)
• Glycine, N-(2-mercapto-1-oxopropyl)-
• N-(2-Mercapto-1-oxopropyl)glycine
• Tioproninum [INN-Latin]
• Tiopronine [INN-French]
• Tiopronino [INN-Spanish]
• (2-Mercaptopropionyl)glycine
• Tiopronin [INN:DCF:JAN]
• N-(2-mercaptopropan
• LABOTEST-BB LT00451995
• (2-Mercaptopropionamido)acetic acid
• (+)-(2-Mercaptopropanoyl)glycine
• 2-mercapto-propionylglycine
• HMS3264B11
• UNII-C5W04GO61S
• SMR001550282
• D01430
• FT-0603530
• Thiola (TN)
• NSC-760416
• (2-Mercaptopropionylamino)acetic acid
• NCGC00159422-04
• HMS3655L15
• DTXSID4023678
• SR-01000942263
• C73708
• 2-Thiolpropionamidoacetic Acid
• G04BX16
• Q414456
• 1953-02-2
• 2 Mercaptopropionylglycine
• Tioproninum (INN-Latin)
• Acid, 2-Thiol-propionamido-acetic
• Glycine, N-(2-mercapto-1-oxopropyl)- (9CI)
• Acadione; Capen; Epatiol; Vincol
• BRN 1859822
• CCG-214007
• n-(2-mercaptopropionyl) glycine
• 2-(2-sulfanylpropanamido)acetic acid
• 2254742-22-6
• Tox21_111654
• NSC760416
• T2614
• CHEMBL1314
• CAS-1953-02-2
• NCGC00159422-02
• SR-01000942263-1
• TIOPRONIN [WHO-DD]
• NSC 760416
• AKOS015895408
• AMY39003
• TIOPRONIN [MART.]
• THIOLA EC
• SY262996
• N-(2-mercaptopropanoyl) glycine
• SCHEMBL19989
• N-(2-Sulfanylpropanoyl)glycine
• A813794
• (2-mercaptopropanoyl)glycine
• (2-Mercapto-propionylamino)-acetic acid
• TIOPRONIN [VANDF]
• Tiopronino
• TIOPRONIN, Dextiopronin, Tiopronin (n-2-mercaptopropionyl glycine)
• 2-Thiol-propionamido-acetic Acid
• s2062
• Tiopronin, VETRANAL(TM), analytical standard
• NCGC00159422-03
• AC-2087
• alpha Mercaptopropionylglycine
• AS-12522
• Tiopronine (INN-French)
• Tiopronin Base
• FT-0653686
• CCRIS 1935
• EINECS 217-778-4
• 2 Thiol propionamido acetic Acid
• (S)-2-(2-Mercaptopropanamido)acetic Acid
• Tox21_111654_1
• TIOPRONIN [JAN]
• (-)-(2-Mercaptopropanoyl)glycine
• 2-(2-Mercaptopropanamido)acetic acid
• Tiopronin; 2-(2-Sulfanylpropanoylamino)acetic acid
• BDBM50020805
• SW219206-1
• NS00005173
• HY-B0373
• Tioproninum
• Pharmakon1600-01506190
• MERCAPTOPROPIONYLGLYCINE-
• TIOPRONIN [MI]
• J-012651
• tiopronina
• CHEBI:32229
• EN300-7408657
• MFCD30157366
• N-(2-mercaptopropanoyl)glycine
• AB00376096_02
• GLYCINE, N-(2-MERCAPTOPROPIONYL)-
• Tiopronino (INN-Spanish)
• TIOPRONIN [ORANGE BOOK]
• N-(2-Mercaptopropionyl)glycine, 99%
• 2-(2-Mercaptopropanamido)aceticacid
• BCP13354
• alpha-Mercaptopropionylglycine
• DTXCID803678
• TIOPRONIN [INN]
• Acid, 2-Thiolpropionamidoacetic
• TIOPRONIN (MART.)
• DB06823
• MLS006010632
• MFCD00004861
• 2 Thiolpropionamidoacetic Acid
• C5W04GO61S
• 2254742-23-7
• Z2681891170
• 2-Mercaptopropionylglycine
• Tiopronin (JAN/INN)
• BRD-A85295731-001-05-6
• BRD-A85295731-001-03-1
• 1939-02-2
• BRD-A85295731-001-06-4
• SBI-0653504.0001
• BRD-A85295731-001-02-3
• DB-352240
• BRD-A85295731-001-04-9
• FM28287
• 217-778-4
• N-(2-Mercaptopropionyl)glycine;alpha-Mercaptopropionyl glycine

• MDL： MFCD00004861
• Inchi： 1S/C5H9NO3S/c1-3(10)5(9)6-2-4(7)8/h3,10H,2H2,1H3,(H,6,9)(H,7,8)
• InChI Key： YTGJWQPHMWSCST-UHFFFAOYSA-N
• SMILES： SC(C)C(NCC(=O)O)=O
• BRN： 1859822

Computed Properties

• Exact Mass: 163.03000
• Monoisotopic Mass: 163.030314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4
• XLogP3: -0.1

Experimental Properties

• Color/Form: Powder
• Density: 1.2940
• Melting Point: 95.0 to 101.0 deg-C
• Boiling Point: 418.3 °C at 760 mmHg
• Flash Point: 206.8 °C
• Refractive Index: 1.518
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 105.20000
• LogP: -0.10360
• Merck: 9453
• Solubility: Soluble in water,
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• pka: 3.36±0.10(Predicted)

Tiopronin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36/37
• RTECS：MC0596500
• Hazardous Material Identification：
• Safety Term：S36/37
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Tiopronin

Professional Introduction to Tiopronin (CAS No. 1953-02-2)

Tiopronin, chemically known as 2-amino-1,3-propanthiol, is a compound with the CAS number 1953-02-2. This compound has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and versatile applications. Tiopronin is characterized by its thiol group, which makes it a potent chelating agent and a promising candidate for various therapeutic interventions.

The molecular structure of Tiopronin consists of a three-carbon chain with an amino group at one end and a thiol group at the other. This configuration allows it to form stable complexes with metal ions, making it an effective agent in conditions where metal ion toxicity is a concern. The compound's ability to bind with metals such as copper, mercury, and lead has been extensively studied, particularly in the context of detoxification and heavy metal poisoning treatments.

In recent years, Tiopronin has been explored for its potential in modulating inflammatory responses and oxidative stress. Studies have indicated that Tiopronin can inhibit the production of pro-inflammatory cytokines and reduce oxidative damage by scavenging reactive oxygen species. These properties make it a valuable candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis.

One of the most intriguing applications of Tiopronin is in the field of neuroprotection. Research has suggested that Tiopronin can cross the blood-brain barrier and protect neurons from damage caused by oxidative stress and excitotoxicity. This has led to investigations into its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to chelate metal ions that are implicated in the pathogenesis of these diseases further enhances its therapeutic potential.

Additionally, Tiopronin has shown promise in the area of cancer therapy. Preclinical studies have demonstrated that Tiopronin can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting the activity of survival signaling pathways. Its ability to selectively target cancer cells while sparing healthy cells makes it an attractive candidate for developing novel anticancer agents.

The synthesis of Tiopronin involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of a thiol intermediate, followed by functional group transformations that introduce the amino group. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to optimize the synthesis pathway.

The pharmacokinetic properties of Tiopronin have been thoroughly investigated to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies have shown that Tiopronin exhibits moderate bioavailability upon oral administration and can be detected in various tissues at therapeutic concentrations. Its metabolic pathways involve conjugation with glutathione and subsequent excretion via bile and urine.

Regulatory considerations play a crucial role in the development and commercialization of Tiopronin as a pharmaceutical agent. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under stringent quality control measures. Clinical trials are conducted to evaluate the safety and efficacy of Tiopronin in human populations, providing essential data for regulatory approval.

The future prospects of Tiopronin are promising, with ongoing research exploring new therapeutic applications and improving its pharmacological profile. Innovations in drug delivery systems are being developed to enhance the bioavailability and targeted action of Tiopronin. Collaborative efforts between academia and industry are expected to accelerate the translation of preclinical findings into clinical practice.